Synthesis and electrical characterization of poly[(linoleic acid)-g-(styrene)-g-(ε-caprolactone)] graft copolymers as gate insulator for OFET devices

Polymer International Pub Date: 2023-04-10 DOI: 10.1002/pi.6531

Abstract
This study reports a one-pot process used to synthesize poly[(linoleic acid)-g-(styrene)-g-(ε-caprolactone)] (PLina-g-PSt-g-PCL) graft copolymers. The process was carried out by combining the atom transfer radical polymerization of styrene with the ring-opening polymerization of ε-caprolactone from polymeric linoleic acid having hydroxyl groups and bromine groups in the main chain. The characterization of the products was achieved using proton nuclear magnetic resonance, size-exclusion chromatography, Fourier transform infrared spectroscopy, thermogravimetric analysis, and differential scanning calorimetry techniques. Subsequently, an organic field effect transistor (OFET) was fabricated with PLina-g-PSt-g-PCL graft copolymers as the insulator layer. Poly(3-hexylthiophene) (P3HT) was used as the active layer and prepatterned OFET substrates were used as the welding/discharge electrodes. To measure capacitance, an ITO/P3HT/PLina-g-PSt-g-PCL/Al structure was prepared using the same method. To obtain output and transfer current–voltage characteristics, electrical characterizations of OFET devices were conducted in darkness and an atmosphere of air. From a capacitance–frequency plot, the key characteristics of the devices, including the threshold voltage (VTh), field effect mobility, and current on/off ratio (Ion/off), were derived. The fundamental electrical parameters in the fabricated OFET devices based on styrene concentration were thoroughly examined. It was observed that the produced PLina-g-PSt-g-PCL OFETs display positive device characteristics such as low VTh, exceptional mobility, and Ion/off values. © 2023 The Authors. Polymer International published by John Wiley & Sons Ltd on behalf of Society of Industrial Chemistry.
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Journal Name：Polymer International
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